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Introduction

Chromotrope 2B is an anionic dye belonging to the group of monoazo dyes. In histology, it is
utilized for the visualization of various tissue components. Notably, its close analog,
Chromotrope 2R, is a well-established stain for the specific identification and quantification of
eosinophils in tissue sections.[1][2][3] The bright red staining of eosinophil granules by
Chromotrope dyes provides a high contrast against the cytoplasm of other cells, facilitating
accurate enumeration. This characteristic makes it a valuable tool in the study of eosinophilic
infiltration in various pathological conditions, such as allergic reactions and inflammatory
diseases.[1][3] This protocol provides a detailed procedure for the staining of paraffin-
embedded tissues using a Chromotrope dye, based on established methods for eosinophil
identification.

Principle of the Method

The staining mechanism of Chromotrope dyes for eosinophil granules is based on the
interaction of the acidic dye with the basic proteins present in the granules. Eosinophil granules
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are rich in basic proteins, such as major basic protein (MBP), which have a strong affinity for
acidic dyes like Chromotrope 2B and 2R. This interaction results in a stable, bright red
coloration of the eosinophil granules, allowing for their clear differentiation from other cell types
in the tissue.

Materials

o Chromotrope 2B or 2R dye (e.g., Sigma-Aldrich, C3143 for Chromotrope 2R)[3]
e Phenol

¢ Hematoxylin solution

« Distilled water

o Ethanol (50%, 70%, 95%, and 100%)

e Xylene

» Paraffin-embedded tissue sections on slides

e Mounting medium

Equipment

e Microscope

Staining jars

Coplin jars

Fume hood

Water bath or hot plate

Timer

Solution Preparation
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0.5% Chromotrope 2R Staining Solution[3]

To prepare 100 ml of the staining solution:

Gently heat 100 ml of distilled water.

Dissolve 1 g of phenol in the warm water.

Add 0.5 g of Chromotrope 2R to the phenol solution.

Stir until the dye is completely dissolved.

Allow the solution to cool to room temperature before use.

Experimental Protocol

The following protocol is adapted from a method for staining eosinophils in formalin-fixed,
paraffin-embedded tissue sections.[3]

1. Deparaffinization and Rehydration a. Immerse slides in two changes of xylene for 10 minutes
each.[4] b. Immerse slides in two changes of 100% ethanol for 10 minutes each.[4] c. Immerse
slides in 95% ethanol for 5 minutes.[4] d. Immerse slides in 70% ethanol for 5 minutes.[4] e.

Immerse slides in 50% ethanol for 5 minutes.[4] f. Rinse slides thoroughly with deionized water.

[4]

2. Nuclear Staining a. Immerse slides in hematoxylin solution for 5 minutes at room
temperature.[3] b. Rinse slides in running tap water until the water runs clear.

3. Eosinophil Staining a. Stain slides with 0.5% Chromotrope 2R solution for 30 minutes at
room temperature.[3]

4. Dehydration and Mounting a. Briefly rinse the slides in distilled water. b. Dehydrate the
sections through graded alcohols: 95% ethanol for 1 minute, followed by two changes of 100%
ethanol for 1 minute each. c. Clear the sections in two changes of xylene for 2 minutes each. d.
Mount the coverslip with a permanent mounting medium.

Expected Results
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» Eosinophil granules: Bright red
e Nuclei: Blue/Purple

o Other tissue elements: Lighter shades of red or pink

Data Presentation

A study comparing four different staining methods for the detection of eosinophils in nasal
polyps provided the following data, which highlights the utility of Chromotrope 2R.
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Mandatory Visualization
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Chromotrope 2B Staining Workflow for Paraffin-Embedded Tissues
Start: Paraffin-Embedded
Tissue Section on Slide

Deparaffinization & Rehydration
(Xylene & Graded Alcohols)

Rinse with
Deionized Water

Nuclear Staining
(Hematoxylin, 5 min)

Rinse in Running
Tap Water

Eosinophil Staining
.5% Chromotrope 2R, 30 min,
0.5% Ct 2R, 30 mil

Brief Rinse in
Distilled Water

Dehydration
(Graded Alcohols)

Clearing
(Xylene)

Mounting
(Permanent Medium)

End: Stained Slide
Ready for Microscopy

Click to download full resolution via product page

Caption: Workflow of the Chromotrope 2B/2R staining protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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